4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamide

• IUPAC Name: 4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazine-2-carboxamide
• InChI: InChI=1S/C10H16N6O2/c1-15(2)9-12-8(7(11)17)13-10(14-9)16-3-5-18-6-4-16/h3-6H2,1-2H3,(H2,11,17)
• InChI Key: ZYHLBTPHBKVWIA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCOCC2)C(=O)N
• Molecular Formula: C10H16N6O2
• Molecular Weight: 252.27 g/mol

Description

4-(Dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamide, also known as DMT or DMTA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to possess various properties that make it useful in a wide range of applications.

Mechanism of Action

The mechanism of action of 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA is not fully understood. However, it has been proposed that 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA acts as a metal ion chelator, which can lead to the formation of reactive oxygen species. These reactive oxygen species can cause damage to cellular components, leading to cell death.
Biochemical and Physiological Effects:
4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and modulate the activity of enzymes. Additionally, 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA has been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA in lab experiments is its ease of synthesis. Additionally, 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA is relatively stable and can be stored for long periods of time. However, one limitation of using 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA is its potential toxicity. It is important to use proper safety precautions when handling 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA in the lab.

Future Directions

There are several future directions for research on 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA. One area of interest is the development of new applications for 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA in the field of photodynamic therapy. Additionally, further research is needed to fully understand the mechanism of action of 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA and its potential toxicity. Finally, the development of new synthesis methods for 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA may lead to the discovery of new properties and applications for this compound.
Conclusion:
In conclusion, 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA is a chemical compound that has gained significant attention in the field of scientific research. It has been found to possess various properties that make it useful in a wide range of applications. The synthesis method of 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA is relatively simple and efficient, making it easily accessible for scientific research. While there are advantages to using 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA in lab experiments, it is important to use proper safety precautions due to its potential toxicity. There are several future directions for research on 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA, including the development of new applications and the exploration of its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA involves the reaction of 4-(dimethylamino)-6-chloro-1,3,5-triazine with morpholine in the presence of a base. The resulting compound is then treated with carboxamide to yield 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamide. This synthesis method is relatively simple and efficient, making 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA easily accessible for scientific research.

Scientific Research Applications

4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA has been found to possess various properties that make it useful in scientific research. It has been used as a fluorescent probe to detect the presence of metal ions in biological samples. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, 4-(dimethylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-carboxamideA has been used as a substrate for the detection of protease activity in cells and tissues.